Cas no 1536232-28-6 (1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol)

• Product Name: 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol
• CAS No: 1536232-28-6
• MF: C₁₁H₁₃ClO₂
• MW: 212.672722578049
• CID: 6268372
• PubChem ID: 83689285
• Update Time: 2025-06-12

1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol
• EN300-1982516
• [1-(3-chloro-2-methoxyphenyl)cyclopropyl]methanol
• 1536232-28-6

• Inchi： 1S/C11H13ClO2/c1-14-10-8(3-2-4-9(10)12)11(7-13)5-6-11/h2-4,13H,5-7H2,1H3
• InChI Key： MINKCGVHDIFZPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)C1(CO)CC1

Computed Properties

• Exact Mass: 212.0604073g/mol
• Monoisotopic Mass: 212.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol

Professional Introduction to 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol (CAS No. 1536232-28-6)

1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol, with the CAS number 1536232-28-6, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The presence of a cyclopropyl group and a substituted phenyl ring makes it an intriguing candidate for further exploration in medicinal chemistry.

The compound's structure consists of a cyclopropylmethanol moiety attached to a phenyl ring that is further substituted with a chloro group at the 3-position and a methoxy group at the 2-position. This specific arrangement of functional groups contributes to its distinct chemical properties, which may influence its biological activity. The 3-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it is often found in bioactive molecules that exhibit various pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. The cyclopropyl group in 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol has been identified as a key structural feature that may enhance binding affinity to specific target proteins. This has led to several studies exploring its potential as a lead compound for the development of new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in the treatment of neurodegenerative diseases. Research has suggested that molecules containing cyclopropyl groups may interact with enzymes and receptors involved in processes such as neurotransmitter synthesis and degradation. The 3-chloro-2-methoxyphenyl substituent further enhances this potential by introducing electronic and steric effects that can fine-tune binding interactions.

Furthermore, the methoxy group in the phenyl ring contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. These properties make 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol a promising candidate for further investigation in preclinical studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules designed to target specific neurological pathways.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropyl group is particularly challenging, as it requires specialized synthetic methodologies to achieve the desired regioselectivity. However, advances in synthetic chemistry have made it increasingly feasible to produce complex molecules like 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol with high precision.

In addition to its potential applications in neurodegenerative disease treatment, this compound has also been explored for its anti-inflammatory properties. Studies have shown that certain derivatives of cyclopropyl-containing molecules can inhibit inflammatory pathways by interacting with key signaling molecules. The presence of the 3-chloro-2-methoxyphenyl group appears to enhance these effects by modulating receptor binding affinities.

The pharmacokinetic profile of 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies have indicated that the compound exhibits favorable pharmacokinetic properties, which could make it an attractive option for further development.

Recent advancements in computational chemistry have also played a significant role in studying this compound. Molecular modeling techniques allow researchers to predict how 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol will interact with biological targets at the atomic level. These insights can guide the design of new derivatives with enhanced potency and selectivity.

The future prospects for 1-(3-chloro-2-methoxyphenyl)cyclopropylmethanol are promising, with ongoing research aimed at elucidating its full potential in drug development. As our understanding of biological pathways continues to grow, compounds like this one are likely to play an increasingly important role in treating complex diseases. The unique structural features of this molecule make it a valuable tool for researchers seeking to develop innovative therapeutic strategies.